Cas no 1124197-58-5 (Fluconazole-d4)

Fluconazole-d4 is a deuterated analog of Fluconazole, where four hydrogen atoms are replaced with deuterium. This stable isotopically labeled compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high accuracy and reproducibility in analytical methods. Its structural similarity to Fluconazole minimizes matrix effects, improving precision in pharmacokinetic and metabolic studies. Fluconazole-d4 is chemically inert and exhibits identical chromatographic behavior to its non-deuterated counterpart, facilitating reliable calibration and quantification. Its high isotopic purity (>98%) and consistent performance make it a critical tool for research in pharmaceuticals, clinical diagnostics, and forensic toxicology.

Fluconazole-d4 structure

Product Name:Fluconazole-d4

CAS No:1124197-58-5

MF:C₁₃H₁₂F₂N₆O

MW:310.295434951782

CID:1059973

PubChem ID:25216506

Update Time:2025-05-28

Fluconazole-d4 Chemical and Physical Properties

Names and Identifiers

- Fluconazole-d4
- 1,1,3,3-tetradeuterio-2-(2,4-difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol
- Fluconazole-(dimethylene-d4)
- Biozolene-d4
- Diflucan-d4
- Difluconazole-d4
- Fluconal-d4
- Flucostat-d4
- Flumycon-d4
- Flunazol-d4
- Triflucan-d4
- F90903
- alpha-(2,4-Difluorophenyl)-alpha-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-1-ethanol-d4
- AKOS030243144
- J-002772
- HY-B0101S
- 2-(2,4-Difluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)(~2~H_4_)propan-2-ol
- DTXSID90649144
- Fluconazole D4 (bismethylene D4) 100 microg/mL in Acetone
- CS-0082273
- 1124197-58-5
- Fluconazole-d4 (bismethylene-d4)
- Fluconazole-(dimethylene-d4), analytical standard
- MDL： MFCD06658757
- Inchi： 1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2
- InChI Key： RFHAOTPXVQNOHP-CQOLUAMGSA-N
- SMILES： FC1C=C(C=CC=1C(C([2H])([2H])N1C=NC=N1)(C([2H])([2H])N1C=NC=N1)O)F

Computed Properties

Exact Mass: 310.12917234g/mol
Monoisotopic Mass: 310.12917234g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 81.6Å²

Fluconazole-d4 Security Information

Hazard Category Code： 22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：

Fluconazole-d4 Pricemore >>

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